Cas no 649547-09-1 (N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide)

N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide is a specialized heterocyclic compound featuring a thiophene and pyridine core linked by a thiourea bridge. Its molecular structure offers versatility in coordination chemistry and potential applications in medicinal and materials science. The presence of both sulfur and nitrogen donor sites enhances its binding affinity for metal ions, making it useful in catalysis or chelation. The pyridine-4-carboxamide moiety further contributes to its stability and solubility in polar solvents. This compound is of interest in synthetic organic chemistry for constructing complex architectures or as a precursor for pharmacologically active derivatives. Its well-defined reactivity profile allows for precise modifications, supporting research in drug development and coordination polymers.
N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide structure
649547-09-1 structure
Product Name:N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide
CAS No:649547-09-1
MF:C12H10N4O2S2
MW:306.363399028778
CID:6399913
PubChem ID:2140523
Update Time:2025-08-03

N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide
    • SR-01000013003
    • AKOS000496094
    • N-(2-isonicotinoylhydrazinecarbonothioyl)thiophene-2-carboxamide
    • SR-01000013003-1
    • DTXSID901137419
    • 4-Pyridinecarboxylic acid, 2-[[(2-thienylcarbonyl)amino]thioxomethyl]hydrazide
    • N-(2-isonicotinoylhydrazine-1-carbonothioyl)thiophene-2-carboxamide
    • F1522-0985
    • 649547-09-1
    • N-[(2-isonicotinoylhydrazino)carbonothioyl]-2-thiophenecarboxamide
    • N-{[2-(pyridin-4-ylcarbonyl)hydrazinyl]carbonothioyl}thiophene-2-carboxamide
    • Inchi: 1S/C12H10N4O2S2/c17-10(8-3-5-13-6-4-8)15-16-12(19)14-11(18)9-2-1-7-20-9/h1-7H,(H,15,17)(H2,14,16,18,19)
    • InChI Key: YWGZMWOMMMYIKN-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(C(NNC(NC(C2SC=CC=2)=O)=S)=O)=C1

Computed Properties

  • Exact Mass: 306.02451792g/mol
  • Monoisotopic Mass: 306.02451792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • Density: 1.451±0.06 g/cm3(Predicted)
  • pka: 7.07±0.70(Predicted)

N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1522-0985-2μmol
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide
649547-09-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1522-0985-5μmol
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide
649547-09-1 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1522-0985-10μmol
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide
649547-09-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1522-0985-20μmol
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide
649547-09-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1522-0985-1mg
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide
649547-09-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1522-0985-2mg
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide
649547-09-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1522-0985-3mg
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide
649547-09-1 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1522-0985-4mg
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide
649547-09-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1522-0985-5mg
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide
649547-09-1 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1522-0985-10mg
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide
649547-09-1 90%+
10mg
$79.0 2023-05-17

Additional information on N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide

Introduction to N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide (CAS No. 649547-09-1)

N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 649547-09-1, represents a unique molecular architecture that combines a thiophene moiety with a pyridine core, linked through an amide and thioamide functional group. The structural complexity of this molecule not only makes it an intriguing subject for academic research but also opens up potential avenues for the development of novel therapeutic agents.

The presence of the thiophen-2-yl group in the molecular structure suggests potential interactions with biological targets that are rich in sulfur-containing residues, such as certain enzymes and proteins. Thiophenes are well-known for their role in various pharmacological applications due to their ability to modulate biological pathways through binding to specific receptors or enzymes. In contrast, the pyridine moiety is a common pharmacophore in many drugs, known for its ability to enhance solubility and bioavailability while interacting with biological targets. The combination of these two heterocyclic systems in N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide creates a multifaceted molecular entity with potential therapeutic implications.

The amide and thioamide functional groups in this compound contribute to its versatility, allowing for further chemical modifications that could tailor its biological activity. Amides are frequently found in biologically active molecules due to their stability and ability to form hydrogen bonds, which are crucial for interactions with biological targets. Thioamides, on the other hand, can exhibit different properties compared to their amide counterparts, often showing enhanced reactivity and selectivity. This dual functionality makes N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide a promising candidate for drug discovery efforts.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are often difficult to target with traditional small-molecule drugs. The unique structural features of N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide make it a potential candidate for interfering with PPIs involving sulfur-rich proteins. For instance, studies have shown that thiophene derivatives can interact with proteins containing cysteine residues, leading to the development of compounds that inhibit or activate specific enzymatic pathways. The incorporation of a pyridine ring into this structure may further enhance its ability to bind to protein targets and modulate their activity.

The compound's potential application in drug development is further supported by its ability to be synthesized through multi-step organic reactions. The synthesis of N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide involves key steps such as condensation reactions between appropriate precursors, followed by functional group transformations. These synthetic routes can be optimized to produce high yields of the desired product, making it feasible for large-scale production if needed.

Evaluation of the compound's pharmacological properties is crucial for determining its therapeutic potential. Preliminary studies have suggested that N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide may exhibit inhibitory effects on certain enzymes or receptors involved in diseases such as cancer and inflammation. These effects are primarily attributed to the compound's ability to interact with specific binding sites on target proteins, leading to modulation of their activity. Further research is needed to fully elucidate its mechanism of action and assess its efficacy in preclinical models.

The structural diversity of N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide also makes it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs of this compound that may exhibit enhanced potency or selectivity against specific biological targets. This approach allows for the rapid identification of lead compounds that can be further optimized through medicinal chemistry interventions.

In conclusion, N-((thiophen-2-yl)formamidomethanethioyl)amino)pyridine-4-carboxamide (CAS No. 649547-09-1) is a structurally complex organic compound with significant potential in pharmaceutical research and drug development. Its unique combination of heterocyclic systems and functional groups positions it as a promising candidate for modulating biological pathways involved in various diseases. Further exploration of its pharmacological properties and synthetic feasibility will be essential in determining its future role in medicinal chemistry.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.